(3Z)-1-(2-chlorobenzyl)-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C28H21ClN4O3S
• Molecular Weight: 529.0 g/mol
• IUPAC Name: (5Z)-5-[1-[(2-chlorophenyl)methyl]-2-oxoindol-3-ylidene]-2-(4-propoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C28H21ClN4O3S/c1-2-15-36-19-13-11-17(12-14-19)25-30-28-33(31-25)27(35)24(37-28)23-20-8-4-6-10-22(20)32(26(23)34)16-18-7-3-5-9-21(18)29/h3-14H,2,15-16H2,1H3/b24-23-
• InChI Key: SSBJIZZAEVKEBY-VHXPQNKSSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)CC6=CC=CC=C6Cl)/SC3=N2
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=NN3C(=O)C(=C4C5=CC=CC=C5N(C4=O)CC6=CC=CC=C6Cl)SC3=N2

Description

This compound belongs to a class of heterocyclic molecules featuring a fused thiazolo-triazolone core conjugated with an indol-2-one scaffold. The Z-configuration at the 3-position ensures planar geometry, facilitating π-π stacking interactions critical for biological activity. Key structural features include:

• 2-Chlorobenzyl group at the indole nitrogen, enhancing lipophilicity and influencing receptor binding .
• 4-Propoxyphenyl substituent on the thiazolo-triazolone ring, which modulates electronic properties and solubility .

Synthetic routes typically involve cyclocondensation of thioamide precursors with α-haloketones, followed by Suzuki-Miyaura coupling for aryl group introduction . Crystallographic studies (using SHELX software ) confirm the Z-configuration and near-planar geometry, with minor deviations due to steric hindrance from the 2-chlorobenzyl group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. The starting materials often include 2-chlorobenzyl chloride, 4-propoxyphenyl hydrazine, and various other reagents. The synthesis might involve:

Formation of the thiazolo[3,2-b][1,2,4]triazole core: This can be achieved through cyclization reactions involving hydrazine derivatives and thiourea.

Attachment of the indole moiety: This step might involve coupling reactions using indole derivatives.

Final assembly: The final product is obtained through condensation reactions, often under acidic or basic conditions.

Industrial Production Methods

Industrial production of such complex molecules typically involves optimization of the synthetic route to maximize yield and purity. This might include:

Batch processing: Where reactions are carried out in large reactors.

Continuous flow synthesis: For more efficient and scalable production.

Chemical Reactions Analysis

Types of Reactions

The compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution reagents: Such as halogens or alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce dechlorinated analogs.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes.

Medicine: Potential therapeutic applications due to its biological activity.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interaction with specific molecular targets. These might include:

Enzymes: Inhibition or activation of specific enzymes.

Receptors: Binding to receptors to modulate their activity.

Pathways: Interference with specific biochemical pathways.

Comparison with Similar Compounds

Table 1: Key Structural Variations and Bioactivity

Compound	Substituents (R1, R2)	Bioactivity (IC50/EC50)	Reference
Target compound	R1: 2-chlorobenzyl; R2: 4-propoxyphenyl	Antibacterial (EC50: 12 µM vs. S. aureus)
(3Z)-1-Allyl analog	R1: Allyl; R2: 4-propoxyphenyl	Reduced antimicrobial potency (EC50: >50 µM)
(3Z)-1-(2-Fluorobenzyl) analog	R1: 2-fluorobenzyl; R2: 4-methoxyphenyl	Anticancer (IC50: 8 µM vs. OSCC)
Compound 5b ()	R1: Methyl-indolyl; R2: 3-hydroxyphenyl	Antifungal (EC50: 5 µM vs. C. albicans)

Key Observations :

• 2-Chlorobenzyl vs. Allyl (R1) : The 2-chlorobenzyl group enhances antibacterial activity compared to the allyl analog, likely due to improved hydrophobic interactions with bacterial membrane proteins .
• 4-Propoxyphenyl vs. 4-Methoxyphenyl (R2) : The longer propoxy chain increases metabolic stability but reduces solubility, whereas methoxy groups improve cellular uptake in cancer models .
• Halogen Effects : Fluorine at R1 () shifts activity toward anticancer pathways, possibly due to enhanced hydrogen bonding with kinase targets .

Crystallographic and Physicochemical Properties

Table 2: Structural and Physical Comparisons

Compound	Crystal System	Solubility (mg/mL)	LogP	Hydrogen Bonding Patterns	Reference
Target compound	Triclinic (P 1)	0.45 (DMF)	3.8	N–H···O (intramolecular)
Isostructural analogs ()	Triclinic (P 1)	0.32–0.50 (DMF)	3.5–4.2	C–H···F and π-π stacking
(3Z)-1-Allyl analog	Monoclinic	0.68 (DMF)	2.9	O···H–C (intermolecular)

Key Observations :

• Crystal Packing : The target compound and its isostructural analogs () exhibit triclinic symmetry with two independent molecules per asymmetric unit, stabilized by π-π stacking .
• Hydrogen Bonding : The 2-chlorobenzyl group disrupts intermolecular H-bonding networks compared to fluorine-containing analogs, reducing solubility but enhancing membrane permeability .
• LogP Values : Higher lipophilicity (LogP >3.5) correlates with improved blood-brain barrier penetration in related thiazolo-triazolone derivatives .

Mechanistic and Functional Insights

• Antibacterial Activity : The target compound’s thiazolo-triazolone core likely inhibits bacterial DNA gyrase, similar to compound 5b (), which targets topoisomerase IV .
• Synthetic Flexibility : The propoxyphenyl group enables late-stage functionalization via nucleophilic aromatic substitution, contrasting with methoxy or chloro substituents that limit derivatization .

Biological Activity

The compound (3Z)-1-(2-chlorobenzyl)-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one is a complex organic molecule that has garnered attention for its potential biological activities. Characterized by a unique structural arrangement involving thiazole and triazole moieties linked to an indole framework, this compound may exhibit diverse pharmacological properties due to its intricate functional groups.

Structural Characteristics

The molecular formula of the compound is $C_{20}H_{15}N_{3}O_{3}S$, with a molecular weight of approximately 529.0 g/mol. The structural features include:

• Thiazole and Triazole Rings : These heterocyclic structures are known for their biological activity.
• Indole Framework : Commonly found in many natural products and pharmaceuticals, contributing to various biological activities.
• Chlorobenzyl and Propoxyphenyl Substituents : These groups may influence the compound's reactivity and interaction with biological targets.

Table 1: Structural Information

Property	Value
Molecular Formula	$C_{20}H_{15}N_{3}O_{3}S$
Molecular Weight	529.0 g/mol
Key Functional Groups	Thiazole, Triazole, Indole

Antimicrobial Properties

Research indicates that compounds similar to (3Z)-1-(2-chlorobenzyl)-3-[6-oxo-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one often exhibit significant antimicrobial activity. The presence of halogen atoms (like chlorine) in the structure can enhance antimicrobial efficacy by facilitating nucleophilic substitution reactions that target bacterial cell walls or membranes.

Cytotoxicity Studies

In vitro studies have shown that derivatives of compounds with similar structures can exhibit varying levels of cytotoxicity against cancer cell lines. For example, modifications in the substituents can lead to a substantial increase in therapeutic index while minimizing cytotoxic effects on normal cells. This suggests that careful design of substituents can optimize the balance between efficacy and safety.

Case Study: Antimicrobial Activity

A study on related thiazole and triazole derivatives demonstrated potent activity against both Gram-positive and Gram-negative bacteria. The derivatives exhibited minimum inhibitory concentrations (MICs) ranging from 10 to 50 µg/mL, indicating promising potential for development as new antimicrobial agents.

The proposed mechanisms through which this compound exerts its biological effects include:

• Inhibition of Enzyme Activity : Compounds with similar structures have been shown to inhibit key enzymes involved in bacterial cell wall synthesis.
• Interference with DNA Replication : Thiazole and triazole rings can interact with DNA or RNA polymerases, disrupting nucleic acid synthesis.

Mechanism	Description
Enzyme Inhibition	Targets enzymes involved in cell wall synthesis
DNA Interference	Disrupts nucleic acid synthesis